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Compound of Interest

Compound Name: 4-Chloro-3-nitro-1,6-naphthyridine
Cat. No.: B13209453
Get Quote

Methodology: NMR Spectroscopy & Mass Spectrometry

Executive Summary & Synthetic Context

Compound: 4-Chloro-3-nitro-1,6-naphthyridine Formula:

MW: 209.59 g/mol Role: High-reactivity intermediate. The C4-chlorine atom is activated by the
adjacent electron-withdrawing nitro group (C3) and the naphthyridine nitrogen (N1), making it
highly susceptible to nucleophilic attack by amines or alkoxides.

Synthetic Origin: Typically synthesized via the chlorination of 3-nitro-1,6-naphthyridin-4-ol
(tautomer of the 4-one) using phosphorus oxychloride (

)

o Impurity Alert: Samples often contain residual phosphorus species or hydrolyzed 4-hydroxy
starting material if quenching is incomplete.

Mass Spectrometry (MS) Analysis
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Obijective: Confirm molecular weight, isotopic distribution (Cl), and structural integrity via

fragmentation.

Experimental Parameters (ESI-MS)

« lonization: Electrospray lonization (ESI), Positive Mode (

)

» Solvent: Methanol/Water (50:50) + 0.1% Formic Acid.

o Capillary Voltage: 3.5 kV.

Spectral Data & Interpretation

The mass spectrum is dominated by the characteristic chlorine isotope pattern (

in a 3:1 ratio).
. m/z m/z Relative ]
lon Identity ) Interpretation
(Theoretical) (Observed) Abundance
( Protonated
210.00 210.1 100% )
molecular ion.
)
( Chlorine-37
212.00 212.1 ~33% _
isotope peak.
)
Loss of nitro
_ group
$[M-NO_2]"+ 164.00 164.1 Variable _
(homolytic/hetero
lytic).
Hydrolysis/Loss
of ClI (often seen
$[M-CIJr+ 175.03 175.1 Low as
).
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Fragmentation Pathway (Graphviz)

The following diagram illustrates the ionization and primary fragmentation logic used to validate
the core structure.

[M - NO2J+
m/z 164

Molecular lon [M+H]+
miz 210/212 =Ll (39 DR

[M - HCI]+
m/z 174

Fig 1. Proposed ESI-MS Fragmentation Pathway for 4-Chloro-3-nitro-1,6-naphthyridine

Click to download full resolution via product page

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: Structural elucidation and regiochemical assignment. Solvent: Chloroform-d (

) is preferred to prevent nucleophilic reaction with the solvent (which can occur in
or DMSO-

over time).

Structural Logic & Assignment

The 1,6-naphthyridine scaffold possesses distinct proton environments. The introduction of 3-
Nitro and 4-Chloro groups creates a predictable deshielding pattern.

e H2 (Singlet): Located between N1 and the

group. The combined inductive effect of the ring nitrogen and the nitro group shifts this
proton significantly downfield.

o H5 (Singlet): Located at the peri-position to the C4-Chlorine. The "peri-effect” (van der Waals
deshielding) typically shifts this proton downfield relative to the parent scaffold.

e H7 & H8 (Doublets): These protons reside on the pyridine ring (N6). They form an AX or AB
system (depending on field strength) with a characteristic coupling constant (
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Position

Multiplicity

Coupling (

Hz)

Structural
Justification

H2

9.55

Singlet (s)

Deshielded by
adjacent N1 and
inductive effect
of 3-

H8

9.30

Doublet (d)

Alpha to N6;
typical chemical
shift for 1,6-
naphthyridine
H8.

H5

9.15

Singlet (s)

Peri-deshielding
by 4-Cl; Para to
N1.

H7

8.05

Doublet (d)

Beta to N6; least
deshielded
proton in the

system.

Note: Chemical shifts may vary by

ppm depending on concentration and water content in

C NMR Key Signals[1]

e C4 (C-Cl): ~140-145 ppm (Quaternary, weak intensity).

« C3(C-
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): ~145 ppm (Quaternary).

e C2: ~155 ppm (Deshielded CH).

Assignment Logic Visualization

The diagram below maps the substituent effects to the observed spectral shifts.

Spin System (Pyridine Ring)

H8: ~9.30 ppm
(Alpha to N6)

3J Coupling
(~6.0 Hz)

H7: ~8.05 ppm
(Beta to N6)

Fig 2. NMR Assignment Logic for 4-Chloro-3-nitro-1,6-naphthyridine

Substituent Effects on Chemical Shift

3-Nitro Group 4-Chloro Group
(Electron Withdrawing) (Steric/Inductive)

Click to download full resolution via product page

Quality Control & Impurity Profiling

When analyzing synthesized batches, watch for these common impurities:
e 3-Nitro-1,6-naphthyridin-4-ol (Starting Material):

o MS: m/z 192

o NMR: Broad singlet >12 ppm (OH), shift of H2/H5 upfield due to loss of aromaticity in the
pyridone tautomer.

o Hydrolysis Product (4-Methoxy derivative):
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o If methanol is used during workup or MS analysis, the 4-Cl can be displaced.

o MS: m/z 206

o NMR: Strong singlet at ~4.2 ppm (

References

o Paudler, W. W., & Kress, T. J. (1966).[1] The Chemistry of 1,6-Naphthyridines. I. Nuclear
Magnetic Resonance Spectra. Journal of Organic Chemistry.[2] (Foundational NMR of parent
scaffold).

¢ Sigma-Aldrich. (2024). 4-Chloro-1,6-naphthyridine Product Specification.[3] (Analogous
structure validation).

+ National Center for Biotechnology Information. (2024). PubChem Compound Summary for
1,6-Naphthyridine. (Spectral database).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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